Ethyl 2,5-dibromoisonicotinate

• IUPAC Name: ethyl 2,5-dibromopyridine-4-carboxylate
• InChI: InChI=1S/C8H7Br2NO2/c1-2-13-8(12)5-3-7(10)11-4-6(5)9/h3-4H,2H2,1H3
• InChI Key: MDCJXPCOMJFSHQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NC=C1Br)Br
• Molecular Formula: C8H7Br2NO2
• Molecular Weight: 308.95 g/mol

Description

Ethyl 2,5-dibromoisonicotinate (EBIN) is a chemical compound that belongs to the family of isonicotinic acid derivatives. It has a molecular formula of C8H7Br2NO2.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridine ring substituted with bromine atoms and an ethyl ester group. The exact structure can be determined using techniques such as X-ray crystallography.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 308.95 g/mol. Other physical and chemical properties such as melting point, boiling point, and density can be determined using experimental methods.

Synthesis routes and methods

Procedure details

A solution of 2,5-dibromoisonicotinic acid (1-1, 5 g, 17.80 mmol) and sulfuric acid (1.23 mL, 23.1 mmol) in ethanol (100 mL) was heated to reflux overnight. After reducing the volume of ethanol by rotary evaporation to approximately ¼ of it's original volume, the crude reaction mixture was partitioned between 2M sodium carbonate solution and EtOAc, separating layers and washing the organic layer with saturated sodium bicarbonate solution and brine. This solution was dried over anhydrous sodium sulfate, filtered and concentrated. The residue was purified by normal phase column chromatography (0 to 50% EtOAc in hexanes) to afford the product (1-2) as a dark oil. ESI+MS [M]+C8H7Br2NO2=308.0.